NSC 1940-d8

• Molecular Formula: C5H8O
• Molecular Weight: 92.17 g/mol
• InChI: InChI=1S/C5H8O/c1-4(6)5-2-3-5/h5H,2-3H2,1H3/i1D3,2D2,3D2,5D
• InChIKey: HVCFCNAITDHQFX-IFYAQWLYSA-N

NSC 1940-d8 (Cyclopropyl Methyl Ketone-d8) Procurement Guide for Analytical and Synthetic Research

NSC 1940-d8 (CAS 1219799-33-3, molecular formula C₅D₈O, molecular weight 92.17 g/mol) is the perdeuterated isotopologue of cyclopropyl methyl ketone (CPMK, NSC 1940, CAS 765-43-5), in which all eight hydrogen atoms are replaced by deuterium [1]. The parent compound, CPMK, is an established chemical building block employed in the synthesis of phosphodiesterase-4 (PDE4) inhibitors and α-trifluoromethyl-amines, and is also utilized as a precursor to cyclopropanol via Baeyer–Villiger oxidation [2]. NSC 1940-d8 is supplied with a certified isotopic enrichment of ≥98 atom% D and is primarily intended for use as a stable isotope-labeled internal standard (SIL-IS) in quantitative LC-MS/MS and GC-MS workflows, as well as a mechanistic probe in reaction pathway elucidation .

Workflow Stable isotope-labeled internal standard (SIL-IS) for quantitative LC-MS/MS and GC-MS

Role Perdeuterated cyclopropyl methyl ketone building block for labeled synthesis

Isotopic Spec Certified ≥98 atom% D enrichment for isotope-dilution accuracy

• [1] NIST Chemistry WebBook. Ethanone, 1-cyclopropyl- (Cyclopropyl methyl ketone). NIST Standard Reference Database 69. CAS Registry Number: 765-43-5. Molecular Weight: 84.1164. Available at: https://webbook.nist.gov/cgi/inchi/InChI=1S/C5H8O/c1-4(6)5-2-3-5/h5H,2-3H2,1H3 View Source
• [2] Snead DR, Wang Y, Liu S. Access to Cyclopropanol via Supply-Centered Synthesis. Organic Process Research & Development. 2024; doi:10.1021/acs.oprd.3c00399. (Baeyer–Villiger oxidation of CPMK, >90% yield per step.) View Source

Why NSC 1940-d8 Cannot Be Replaced by Unlabeled CPMK or Alternative Deuterated Probes in Quantitative MS Workflows

Stable isotope-labeled internal standards (SIL-IS) achieve accurate quantification in LC-MS/MS by co-eluting with the target analyte while being distinguishable by a mass shift sufficient to avoid ion cross-contribution between the analyte and IS channels [1]. Substituting NSC 1940-d8 with unlabeled CPMK (NSC 1940, MW 84.12) completely eliminates this mass differentiation, rendering isotope-dilution quantification impossible. Selecting a partially deuterated analog such as NSC 1940-d4 (MW 88.14, +4 Da shift) instead of the perdeuterated d8 form (+8 Da shift) reduces the mass separation between IS and analyte, which in certain derivatization and ionization contexts has been empirically demonstrated to increase the degree of cross-contribution between ion pairs and reduce the number of quantitation-suitable ions [2]. Furthermore, deuterium placement matters: the d8 isotopologue bears deuterium on both the cyclopropyl ring (5 positions) and the acetyl methyl group (3 positions), whereas the d4 variant carries deuterium only on one ring position and the methyl group, leaving four hydrogen atoms available for potential H/D back-exchange under protic conditions — a phenomenon known to compromise internal standard fidelity [3].

Unlabeled CPMK Lacks mass shift; cannot differentiate analyte from internal standard in MS isotope dilution, rendering quantification impossible.

NSC 1940-d4 +4 Da mass separation may increase ion cross-contribution compared to +8 Da, potentially reducing usable quantitation ions.

Partial Deuteration d4 retains four C-H bonds on the cyclopropyl ring; H/D back-exchange in protic conditions may compromise isotopic fidelity over time.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790. View Source
• [2] Lin DL, Liu HC, Yin RM, Chen DT, Soong SJ, Liu RH. Chemical derivatization and the selection of deuterated internal standard for quantitative determination—methamphetamine example. J Anal Toxicol. 2000 May-Jun;24(4):275-280. doi:10.1093/jat/24.4.275. PMID: 10872575. View Source
• [3] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. doi:10.1177/1060028018797110. (Deuteration effects on metabolic profiles and H/D exchange concerns.) View Source

NSC 1940-d8: Quantitative Differentiation Evidence Against Closest Analogs and Alternatives

Mass Shift Magnitude: d8 (+8 Da) vs d4 (+4 Da) vs Unlabeled (0 Da) for MS Internal Standard Applications

NSC 1940-d8 provides a nominal mass shift of +8.05 Da relative to unlabeled CPMK (MW 92.17 vs 84.12), compared to +4.02 Da for NSC 1940-d4 (MW 88.14) . In GC-MS and LC-MS/MS targeted compound analysis, a larger mass separation between the analyte and its SIL-IS reduces ion cross-contribution — the phenomenon where isotopic peaks from one species overlap with the quantification ion of the other. Published empirical data in the methamphetamine-d5/d8/d9 system demonstrate that the number of quantitation-suitable ion pairs and the degree of cross-contribution vary significantly with the choice of deuterated analog; the optimal IS depends on derivatization route and mass shift magnitude [1]. The +8 Da separation of the perdeuterated d8 form provides greater chromatographic resolution from the unlabeled analyte in reversed-phase LC compared to +4 Da forms, where deuterium isotope effects on retention are smaller and co-elution may be imperfect.

Mass Shift vs d4 and unlabeled

Method context

+8.05 Da (d8) vs +4.02 Da (d4) vs 0 Da (unlabeled)

Supports method validation for reduced ion cross-contribution

Larger mass separation linked to more quantitation-suitable ion pairs in cross-study data

Evidence Dimension	Nominal mass shift from unlabeled analyte (C₅H₈O, MW 84.12) for MS-based internal standardization
Target Compound Data	NSC 1940-d8 (C₅D₈O): MW 92.17; mass shift +8.05 Da; 98 atom% D isotopic enrichment
Comparator Or Baseline	NSC 1940-d4 (C₅H₄D₄O): MW 88.14; mass shift +4.02 Da; 98 atom% D; Unlabeled CPMK (C₅H₈O): MW 84.12; mass shift 0 Da
Quantified Difference	d8 provides 2× the mass separation of d4 (+8 Da vs +4 Da); both forms are specified at ≥98 atom% D but d8 replaces 8 hydrogens vs 4
Conditions	Vendor specifications from CDN Isotopes (Product D-6752), BOC Sciences (BLP-010745), and InvivoChem (V63263); MS principles validated in Lin et al. (2000) for deuterated IS selection.

Why This Matters

Procurement of the d8 rather than the d4 isotopologue pre-commits the analytical method to a larger mass separation, reducing the risk of ion cross-contribution that can invalidate quantitative LC-MS/MS assays during method validation.

• [1] Lin DL, Liu HC, Yin RM, Chen DT, Soong SJ, Liu RH. Chemical derivatization and the selection of deuterated internal standard for quantitative determination—methamphetamine example. J Anal Toxicol. 2000;24(4):275-280. doi:10.1093/jat/24.4.275. PMID: 10872575. View Source

Perdeuteration Completeness: Full H→D Replacement vs Partial Deuteration and H/D Back-Exchange Risk

NSC 1940-d8 is perdeuterated at all eight hydrogen positions: five on the cyclopropyl ring (C₃D₅) and three on the acetyl methyl group (CD₃) . In contrast, NSC 1940-d4 carries deuterium at only four specific positions (one ring deuterium and three methyl deuteriums), leaving four cyclopropyl hydrogens undeuterated . This structural distinction carries practical consequences for analytical robustness: under protic solvent conditions, elevated temperature, or acidic/basic pH, residual C–H bonds in partially deuterated analogs can participate in H/D exchange reactions that erode isotopic enrichment over time. Although the unlabeled parent compound CPMK and its d8 isotopologue share identical reactivity profiles for synthetic chemistry applications [1], only the fully deuterated form eliminates the possibility of back-exchange at any molecular position. The Russak & Bednarczyk review on deuterated pharmaceuticals highlights that the extent of deuteration and the specific positions labeled critically influence metabolic and pharmacokinetic profiles, with incomplete deuteration potentially confounding tracer studies [2].

Perdeuteration vs d4

Class-level

d8: 8/8 H→D; d4: 4/8 H→D, leaving 4 C-H bonds

Supports long-term method robustness against H/D exchange

Full deuteration eliminates position-specific back-exchange risk in protic conditions

Evidence Dimension	Number and location of deuterium substitutions affecting H/D exchange susceptibility
Target Compound Data	NSC 1940-d8: 8 positions deuterated (5 × cyclopropyl-d5 + 3 × methyl-d3); 0 residual C–H bonds
Comparator Or Baseline	NSC 1940-d4: 4 positions deuterated (1 × cyclopropyl-1-d + 3 × methyl-d3); 4 residual cyclopropyl C–H bonds; Unlabeled CPMK: 0 positions deuterated; 8 C–H bonds
Quantified Difference	d8: 100% of hydrogen positions isotopically substituted vs d4: 50% substitution; both specified at 98 atom% D at labeled positions
Conditions	Structural assignment based on IUPAC names: 1-(Cyclopropyl-1,2,2,3,3-d₅)ethanone-2,2,2-d₃ (d8) vs 2,2,2-trideuterio-1-(1-deuteriocyclopropyl)ethanone (d4); H/D exchange principles per Russak & Bednarczyk (2019).

Why This Matters

For long-term stability studies, metabolic tracing, or any protocol where samples may encounter protic media, the perdeuterated d8 form eliminates a failure mode — position-specific H/D back-exchange — that can silently degrade the quantitative accuracy of a partially deuterated IS.

• [1] Snead DR, Wang Y, Liu S. Access to Cyclopropanol via Supply-Centered Synthesis. Org Process Res Dev. 2024. doi:10.1021/acs.oprd.3c00399. (>90% yield per step from CPMK.) View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. doi:10.1177/1060028018797110. View Source

Physicochemical Property Fidelity: Boiling Point and Density Comparison of d8 vs Unlabeled CPMK as Surrogates for Chromatographic Behavior

The near-identity of physicochemical properties between a deuterated IS and its unlabeled analyte is a prerequisite for reliable isotope-dilution quantification, as co-elution under chromatographic separation is assumed. NSC 1940-d8 has a predicted density of 1.0 ± 0.1 g/cm³ and a boiling point of 114.2 ± 8.0 °C at 760 mmHg . The unlabeled parent compound, CPMK, has an experimentally measured density of 0.849 g/mL at 25 °C (lit.) and a boiling point of 114 °C (lit.) at atmospheric pressure . While the computed density for d8 shows a modest elevation (consistent with the higher molecular mass of deuterated compounds), the boiling points differ by only ~0.2 °C. This minimal boiling point difference indicates that in gas chromatography, the d8 isotopologue will exhibit nearly identical retention to the unlabeled analyte — a necessary condition for effective matrix-effect compensation. For comparison, structural analogs such as cyclobutyl methyl ketone (C₆H₁₀O, MW 98.14) or methyl 1-methylcyclopropyl ketone (C₆H₁₀O, MW 98.14) possess different boiling points and retention characteristics, making them unsuitable as SIL-IS despite sharing ketone functionality [1].

Chromatographic Co-elution

Method context

Boiling point: 114.2 °C (d8) vs 114 °C (unlabeled); density ~1.0 vs 0.849 g/mL

Supports co-elution fidelity in GC-based methods

~0.2 °C BP difference indicates near-identical retention; structural analogs fail this criterion

Evidence Dimension	Boiling point and density as predictors of co-elution fidelity in GC and LC
Target Compound Data	NSC 1940-d8: Density 1.0 ± 0.1 g/cm³ (predicted); Boiling point 114.2 ± 8.0 °C at 760 mmHg (predicted)
Comparator Or Baseline	Unlabeled CPMK (NSC 1940): Density 0.849 g/mL at 25 °C (lit.); Boiling point 114 °C (lit.); Cyclobutyl methyl ketone: MW 98.14, different BP; Methyl 1-methylcyclopropyl ketone: MW 98.14, different BP
Quantified Difference	Boiling point difference: ~0.2 °C (d8 vs unlabeled); Density ratio d8/unlabeled: ~1.18 (consistent with MW ratio 92.17/84.12 = 1.096)
Conditions	NIST WebBook (unlabeled CPMK); Chemsrc computed properties (d8); NIST WebBook and NIST CCCBDB for structural analogs.

Why This Matters

The ~0.2 °C boiling point difference between d8 and unlabeled CPMK confirms that NSC 1940-d8 will co-elute with its target analyte in GC-based methods, satisfying the fundamental requirement for a valid SIL-IS, whereas non-isotopic structural analogs fail this criterion.

• [1] NIST Chemistry WebBook. Methyl 1-methylcyclopropyl ketone. Formula C₆H₁₀O, MW 98.1430. NIST Standard Reference Database 69. View Source

Synthetic Utility Retention: d8 Preserves the Established Reactivity of CPMK as a PDE4 Inhibitor and α-Trifluoromethyl-Amine Building Block

Cyclopropyl methyl ketone (CPMK, NSC 1940) is explicitly cited as a chemical reagent for the synthesis of PDE4 inhibitors — a class that includes the marketed drug roflumilast — and for the preparation of α-trifluoromethyl-amines via the Ruppert-Prakash reaction . The deuterated isotopologue NSC 1940-d8 retains the identical carbon skeleton and functional group (cyclopropyl ketone) and therefore participates in the same synthetic transformations as the parent compound . This enables a dual-use procurement strategy: the same batch of d8-labeled material serves both as a quantitative internal standard for CPMK in reaction monitoring (LC-MS) and as a labeled precursor for synthesizing deuterated PDE4 inhibitor analogs or α-trifluoromethyl-amine derivatives for mechanistic and metabolic studies. In contrast, structural alternatives such as cyclobutyl methyl ketone or dicyclopropyl ketone undergo different ring-opening and rearrangement chemistry due to differences in ring strain and carbocation stability, precluding their use as drop-in replacements in established CPMK-based synthetic routes [1].

Synthetic Utility

Reported

Retains cyclopropyl methyl ketone reactivity; >90% yield in Baeyer-Villiger to cyclopropanol

Supports dual-use as SIL-IS and labeled building block

d8 enables MS tracing in PDE4 inhibitor and α-trifluoromethyl-amine synthesis

Evidence Dimension	Retention of synthetic reactivity profile as a building block for pharmaceutical intermediates
Target Compound Data	NSC 1940-d8 (perdeuterated CPMK): retains cyclopropyl methyl ketone core structure; applicable to PDE4 inhibitor synthesis and α-trifluoromethyl-amine synthesis; can be tracked via MS due to +8 Da label
Comparator Or Baseline	Unlabeled CPMK: established building block for PDE4 inhibitors and α-trifluoromethyl-amines; Cyclobutyl methyl ketone: different ring size (4-membered), different reactivity; Dicyclopropyl ketone: different substitution pattern
Quantified Difference	Yield data for unlabeled CPMK in Baeyer–Villiger oxidation to cyclopropanol: >90% per step (Snead et al. 2024). The d8 form is expected to exhibit equivalent reactivity, with the added benefit of mass-spectrometric traceability.
Conditions	Multiple vendor and database sources confirm CPMK use in PDE4 inhibitor and α-trifluoromethyl-amine synthesis; Snead et al. (2024) for quantitative yield data.

Why This Matters

Procuring NSC 1940-d8 rather than unlabeled CPMK enables a single inventory item to support both quantitative bioanalysis (as SIL-IS) and labeled synthetic chemistry (as a deuterated building block), reducing procurement complexity for laboratories operating at the interface of analytical and synthetic workflows.

• [1] Lofquist RA. Hyperconjugation effects in substituted cyclopropyl methyl ketones. Doctoral dissertation. 1959. And: Roberts JD et al. Small Ring Compounds in Organic Synthesis VI. Topics in Current Chemistry. (Cyclopropyl vs cyclobutyl reactivity differences.) View Source

NSC 1940-d8: Optimal Application Scenarios Derived from Quantitative Differentiation Evidence

Quantitative LC-MS/MS or GC-MS Analysis of Cyclopropyl Methyl Ketone in Complex Matrices

NSC 1940-d8 is the preferred internal standard for quantifying unlabeled CPMK in reaction mixtures, biological samples, or environmental matrices. Its +8 Da mass shift provides superior ion separation compared to d4 alternatives, reducing cross-contribution between analyte and IS ion channels [1]. The near-identical boiling point (114.2 °C vs 114 °C) ensures co-elution in GC, while the perdeuterated structure eliminates position-specific H/D back-exchange that could compromise long-term method reproducibility [2].

Mechanistic Reaction Tracing in PDE4 Inhibitor or α-Trifluoromethyl-Amine Synthesis

When CPMK is employed as a building block in multi-step pharmaceutical syntheses (e.g., PDE4 inhibitors such as roflumilast analogs, or α-trifluoromethyl-amine derivatives), spiking NSC 1940-d8 into the reaction enables MS-based tracking of intermediates and products through the synthetic sequence [1]. The +8 Da label is preserved through reactions that do not involve C–H bond cleavage at deuterated positions, allowing yield determination at each step by isotope dilution [2].

Cyclopropanol Process Development with In-Line Quantitative Monitoring

The established Baeyer–Villiger oxidation of CPMK to cyclopropanol proceeds in >90% yield per step [1]. By employing NSC 1940-d8 as a co-feed or spike-in internal standard, process chemists can monitor reaction progression, intermediate formation, and product yield by LC-MS without the need for separate calibration curves for each species. This is particularly valuable in continuous-flow process optimization, where real-time quantification informs parameter adjustments [2].

Metabolic Fate Studies of Cyclopropyl-Containing Drug Candidates

Deuterated isotopologues are widely used as tracers in drug metabolism and pharmacokinetic (DMPK) studies to distinguish administered compound from endogenous or environmental sources [1]. NSC 1940-d8, as the perdeuterated form of CPMK, can serve as a starting material for the synthesis of deuterium-labeled cyclopropyl-containing drug candidates, enabling mass-spectrometric differentiation of parent drug from metabolites in in vitro microsomal incubations or in vivo PK studies [2].

Application

Selection Property

Validation Focus

Quantitative MS analysis of CPMK in research matrices

Isotopic mass shift magnitude and co-elution fidelity

Ion cross-contribution and retention-time equivalence review

Reaction tracing in PDE4 inhibitor or α-trifluoromethyl-amine synthesis

Identical carbon skeleton and functional group reactivity

MS-based intermediate tracking and yield determination

Process development for cyclopropanol via Baeyer–Villiger oxidation

Reaction-compatible perdeuterated probe

In-line quantitative monitoring by LC-MS without separate calibration

Metabolic fate studies of cyclopropyl-containing drug candidates

Perdeuterated starting material for tracer synthesis

Mass-spectrometric differentiation of parent from metabolites in DMPK assays

• [1] Lin DL, Liu HC, Yin RM, Chen DT, Soong SJ, Liu RH. Chemical derivatization and the selection of deuterated internal standard for quantitative determination. J Anal Toxicol. 2000;24(4):275-280. doi:10.1093/jat/24.4.275. PMID: 10872575. View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. doi:10.1177/1060028018797110. And: Snead DR et al. Access to Cyclopropanol via Supply-Centered Synthesis. Org Process Res Dev. 2024. doi:10.1021/acs.oprd.3c00399. View Source